2-[3-(4-fluorobenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(4-fluorobenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H23FN2O6/c1-34-19-10-8-18(9-11-19)29-25(31)15-30-14-21(26(32)16-4-6-17(28)7-5-16)27(33)20-12-23(35-2)24(36-3)13-22(20)30/h4-14H,15H2,1-3H3,(H,29,31)
• InChI Key: VTTSTBXSZXMAEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC(=C(C=C32)OC)OC)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C27H23FN2O6
• Molecular Weight: 490.5 g/mol

Description

2-[3-(4-fluorobenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H23FN2O6 and its molecular weight is 490.487. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential in Tumor Proliferation Assessment

A study focusing on the cellular proliferation in tumors utilized a similar compound, N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1), to evaluate tumor proliferation in patients with newly diagnosed malignant neoplasms. This compound's uptake correlated significantly with the Ki-67 (a proliferation marker), suggesting its potential for evaluating the proliferative status of solid tumors through PET imaging. The study showed no adverse effects, indicating the safe administration for clinical trials, highlighting the potential for derivatives of the mentioned compound in assessing tumor proliferation (Dehdashti et al., 2013).

Understanding Drug Metabolism and Disposition

Another relevant study investigated the metabolism and disposition of a novel orexin 1 and 2 receptor antagonist, showcasing the comprehensive analysis of drug-related material elimination, metabolite profiling, and characterization. Although the compound in focus is different, the approach gives insight into how derivatives like 2-[3-(4-fluorobenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide could be studied to understand their metabolic pathways, contributing to the development of therapeutic agents with optimized pharmacokinetic profiles (Renzulli et al., 2011).

In Vivo Imaging Applications

Research on vesicular monoamine transporter 2 (VMAT2) imaging agents, such as (2R,3R,11bR)-9-(3-18F-fluoropropoxy)-3-isobutyl-10-methoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol (18F-FP-(+)-DTBZ or 18F-AV-133), presents an example of how derivatives of the compound could be utilized in in vivo imaging to explore neurotransmitter system functions and pathologies. This specific study underscores the agent's safety and its potential for clinical use in imaging VMAT2 sites, suggesting a pathway for similar compounds to be developed for specific imaging purposes (Lin et al., 2010).